Cas no 1456486-66-0 (4-[Methyl(4-Methylphenyl)Amino]Benzaldehyde)

• Product Name: 4-[Methyl(4-Methylphenyl)Amino]Benzaldehyde
• CAS No: 1456486-66-0
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• MDL: MFCD15498586
• CID: 4600728
• Update Time: 2025-06-12

4-[Methyl(4-Methylphenyl)Amino]Benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[Methyl(4-Methylphenyl)Amino]Benzaldehyde
• 4-[Methyl(4-Methylphenyl)Amino]Benzaldehyde(WXC00033)
• Benzaldehyde, 4-[methyl(4-methylphenyl)amino]-
• 4-(N,4-dimethylanilino)benzaldehyde
• 4-(Methyl(p-tolyl)amino)benzaldehyde

• MDL： MFCD15498586
• Inchi： 1S/C15H15NO/c1-12-3-7-14(8-4-12)16(2)15-9-5-13(11-17)6-10-15/h3-11H,1-2H3
• InChI Key： ZITPDXXXQYHEAP-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(N(C)C2=CC=C(C)C=C2)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on 4-[Methyl(4-Methylphenyl)Amino]Benzaldehyde

Comprehensive Overview of 4-[Methyl(4-Methylphenyl)Amino]Benzaldehyde (CAS No. 1456486-66-0)

4-[Methyl(4-Methylphenyl)Amino]Benzaldehyde (CAS No. 1456486-66-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, dye synthesis, and material science. This compound, characterized by its unique aromatic aldehyde structure, serves as a critical building block in the synthesis of more complex molecules. Its molecular formula, C₁₅H₁₅NO, and distinct functional groups make it a versatile reagent in organic synthesis.

The growing interest in 4-[Methyl(4-Methylphenyl)Amino]Benzaldehyde is driven by its applications in high-performance materials and advanced chemical research. Researchers and manufacturers are increasingly exploring its potential in photovoltaic materials and OLED technology, where its electron-donating properties can enhance device efficiency. Additionally, its role in fluorescent probes and biochemical assays has made it a subject of study in life sciences.

One of the most frequently searched questions about this compound is: "What are the synthetic routes for 4-[Methyl(4-Methylphenyl)Amino]Benzaldehyde?". The synthesis typically involves Ullmann-type coupling reactions or Pd-catalyzed amination, followed by formylation. These methods are favored for their high yield and scalability, making them suitable for industrial applications. Another common query is: "How stable is 4-[Methyl(4-Methylphenyl)Amino]Benzaldehyde under different conditions?". Studies indicate that the compound exhibits excellent stability under ambient conditions but should be stored away from strong oxidizers to prevent degradation.

In the context of sustainability and green chemistry, 4-[Methyl(4-Methylphenyl)Amino]Benzaldehyde is being evaluated for its environmental impact. Researchers are investigating eco-friendly synthesis methods to reduce waste and energy consumption. This aligns with the broader industry trend toward sustainable chemical production, a topic that resonates strongly with today's environmentally conscious consumers and regulators.

The compound's spectroscopic properties are another area of interest. Its UV-Vis absorption and fluorescence emission profiles make it useful in analytical chemistry and sensor development. For instance, it has been employed in the design of pH-sensitive probes and metal ion detectors, addressing the demand for high-precision diagnostic tools in medical and environmental monitoring.

From a commercial perspective, 4-[Methyl(4-Methylphenyl)Amino]Benzaldehyde is available in various purity grades, ranging from technical grade to HPLC-grade, catering to diverse industrial needs. Suppliers often highlight its low impurity content and batch-to-batch consistency, which are critical for applications requiring high reproducibility. The compound's CAS No. 1456486-66-0 is a key identifier for procurement and regulatory compliance, ensuring traceability and quality assurance.

Looking ahead, the demand for 4-[Methyl(4-Methylphenyl)Amino]Benzaldehyde is expected to rise, driven by advancements in optoelectronics and bioconjugation techniques. Its compatibility with click chemistry and other bioorthogonal reactions positions it as a valuable tool in drug discovery and biomarker development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in next-generation functional materials and therapeutic agents.